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Compound of Interest

Compound Name: 5-Decyne

Cat. No.: B157701 Get Quote

This document provides essential safety and logistical information for the proper disposal of 5-
Decyne in a laboratory setting. Adherence to these procedures is critical for ensuring

personnel safety and regulatory compliance.

Proper disposal of 5-Decyne, a flammable liquid, requires careful handling and adherence to

hazardous waste regulations.[1][2][3] The primary disposal method for 5-Decyne is through an

approved waste disposal plant.[1][2][3] It should never be disposed of down the drain or in

regular trash.[4][5]

Immediate Safety and Handling Precautions
Before handling 5-Decyne, ensure all safety precautions are in place. This substance is a

flammable liquid and may cause skin and eye irritation.[1][2][6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.[1][2] Eyeshields and gloves are mandatory.

Ventilation: Handle 5-Decyne in a well-ventilated area, preferably within a fume hood, to

avoid inhalation of vapors.[1][2]

Ignition Sources: Keep 5-Decyne away from heat, hot surfaces, sparks, open flames, and

other ignition sources.[1][2][3] Use non-sparking tools when handling containers.[1][2][3]
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Static Discharge: Take precautionary measures to prevent static discharge by grounding and

bonding containers and receiving equipment.[1][2][3]

Spill Management
In the event of a spill, immediately take the following steps:

Evacuate and Ventilate: Remove all personnel from the immediate area and ensure

adequate ventilation.

Control Ignition Sources: Eliminate all nearby sources of ignition.

Containment: Absorb the spill with an inert, non-combustible material such as dry sand or

earth.

Collection: Collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[2]

Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the

cleaning materials as hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Decyne relevant to its handling and

disposal.
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Property Value Source

CAS Number 1942-46-7 [1]

Molecular Formula C10H18 [1][7]

Molecular Weight 138.25 g/mol [7]

Physical State Liquid [8]

Density 0.766 g/mL at 25 °C [7]

Boiling Point 177 °C [7]

Flash Point 58 °C (136.4 °F) - closed cup

UN Number UN3295 [1][2]

Hazard Class 3 (Flammable liquids) [1][2]

Packing Group III [1][2]

Operational Disposal Protocol
The following step-by-step protocol outlines the procedure for the collection and disposal of 5-
Decyne waste in a laboratory environment.

Step 1: Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions.[9][10][11]

Dedicated Waste Container: Collect all waste containing 5-Decyne, including unused

product, reaction residues, and contaminated materials (e.g., pipette tips, gloves, absorbent

paper), in a designated hazardous waste container.

Compatibility: The container must be chemically compatible with 5-Decyne. High-density

polyethylene (HDPE) or glass containers are generally suitable. Avoid using metal containers

for acidic or basic waste.[12]

Container Integrity: Ensure the waste container is in good condition, free from cracks or

leaks, and has a secure, tightly fitting cap.[9][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13050~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2016:53:45~~5-Decyne~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13050~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2016:53:45~~5-Decyne~~
https://en.wikipedia.org/wiki/5-Decyne
https://en.wikipedia.org/wiki/5-Decyne
https://www.benchchem.com/pdf/Safe_Disposal_of_E_5_Decen_1_yne_A_Guide_for_Laboratory_Professionals.pdf
https://en.wikipedia.org/wiki/5-Decyne
https://en.wikipedia.org/wiki/5-Decyne
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13050~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2016:53:45~~5-Decyne~~
https://www.fishersci.com/store/msds?partNumber=AAA1305018&productDescription=5-DECYNE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13050~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2016:53:45~~5-Decyne~~
https://www.fishersci.com/store/msds?partNumber=AAA1305018&productDescription=5-DECYNE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13050~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2016:53:45~~5-Decyne~~
https://www.fishersci.com/store/msds?partNumber=AAA1305018&productDescription=5-DECYNE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Wastes: Do not mix 5-Decyne waste with incompatible chemicals. Specifically,

keep it separate from oxidizing agents, acids, and bases.[9][11]

Step 2: Waste Container Labeling
Accurate and clear labeling of hazardous waste is a regulatory requirement.[5][10]

Content Identification: Clearly label the container with the words "Hazardous Waste."[10]

Chemical Name: List all chemical constituents, including "5-Decyne," without using

abbreviations or chemical formulas.[10]

Hazard Pictograms: Affix the appropriate hazard pictograms for flammable liquids.

Contact Information: Include the name and contact information of the principal investigator or

responsible personnel.[10]

Step 3: Storage of 5-Decyne Waste
Proper storage of hazardous waste is essential for safety and compliance.[12]

Designated Storage Area: Store the waste container in a designated satellite accumulation

area (SAA) that is near the point of generation and under the supervision of laboratory

personnel.[9][12]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills.[5][12]

Ventilation: The storage area must be well-ventilated.[2][12]

Container Closure: Keep the waste container securely closed at all times, except when

adding waste.[5][9]

Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste or 1 quart

of acutely hazardous waste in the SAA.
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Step 4: Arranging for Disposal
Disposal of 5-Decyne must be handled by a licensed hazardous waste disposal facility.

Contact Environmental Health & Safety (EHS): When the waste container is nearly full (no

more than 90% capacity) or has been in storage for the maximum allowed time (typically 90

to 180 days, depending on institutional and local regulations), contact your institution's EHS

department to arrange for a waste pickup.[12]

Provide Documentation: Be prepared to provide the EHS department with a completed

hazardous waste tag or any other required documentation detailing the contents of the waste

container.

Professional Disposal: The EHS department will then coordinate with a licensed waste

disposal vendor to transport and dispose of the 5-Decyne waste in accordance with all local,

state, and federal regulations.

Logical Workflow for 5-Decyne Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Decyne.
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Caption: Workflow for the safe disposal of 5-Decyne waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b157701?utm_src=pdf-body-img
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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